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Introduction
Bismuth iodide (BiI₃)-based perovskites are emerging as a promising, less toxic alternative to

lead-halide perovskites for photovoltaic applications. Their favorable optoelectronic properties

and stability make them attractive candidates for use in next-generation solar cells, particularly

in tandem configurations to enhance power conversion efficiency (PCE).[1] Tandem solar cells,

which stack a high-bandgap top cell with a low-bandgap bottom cell, can more efficiently utilize

the solar spectrum, surpassing the theoretical efficiency limit of single-junction cells. This

document provides detailed application notes and protocols for the synthesis of bismuth
iodide perovskite materials and their integration into tandem solar cell devices.

Data Presentation
The performance of bismuth iodide-based solar cells is a critical area of research. While

experimental efficiencies for single-junction cells are steadily improving, the performance of

tandem cells is largely based on simulations at present.
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Table 1: Experimental Performance of Single-Junction
Bismuth Iodide Perovskite Solar Cells

Perovskit
e Material

Device
Architect
ure

V_oc (V)
J_sc
(mA/cm²)

Fill
Factor
(%)

PCE (%)
Referenc
e

CsBi₃I₁₀

ITO/NiOₓ/P

erovskite/P

C₆₁BM/BC

P/Ag

0.79 4.2 69 2.3 [2][3]

CsBi₃I₁₀
Inverted

Planar
- - - 0.63 [4]

Cs₃Bi₂I₉

ITO/NiOₓ/P

erovskite/P

C₆₁BM/BC

P/Ag

0.62 2.4 47 0.7 [2]

AgBi₂I₇ - >0.8 - - ~0.9 [5]

Ag-Bi-I

(R3m)

TiO₂/Perov

skite/P3HT
- - - >2.0 [5]

Table 2: Simulated Performance of Lead-Free All-
Perovskite Tandem Solar Cells

Top Cell
Material

Bottom
Cell
Material

V_oc (V)
J_sc
(mA/cm²)

Fill
Factor
(%)

PCE (%)
Referenc
e

Cs₂AgBi₀.₇

₅Sb₀.₂₅Br₆

(1.8 eV)

FASnI₃

(1.41 eV)
1.14 27.88 88.74 28.22
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Protocol 1: Synthesis of CsBi₃I₁₀ Perovskite via Ligand-
Assisted Reprecipitation (LARP)
This protocol describes a cost-effective and simple method to synthesize high-quality CsBi₃I₁₀

perovskite material under ambient conditions.[6]

Materials:

Cesium iodide (CsI)

Bismuth (III) iodide (BiI₃)

N,N-Dimethylformamide (DMF) (anhydrous)

Toluene (anhydrous)

Equipment:

Magnetic stirrer

Beakers

Centrifuge

Hot-air oven

Procedure:

Precursor Solution Preparation:

Dissolve CsI and BiI₃ in a 1:3 molar ratio in DMF. For example, dissolve 1 mmol of CsI and

3 mmol of BiI₃ in an appropriate volume of DMF.

Stir the solution until the precursors are fully dissolved.

Reprecipitation:
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While stirring vigorously, transfer the precursor solution into a beaker containing toluene.

Toluene acts as a 'poor' solvent, inducing the precipitation of the perovskite.

An immediate color change should be observed, confirming the formation of the CsBi₃I₁₀

suspension.

Washing and Drying:

Continue stirring for 30 minutes at room temperature.

Collect the precipitate by centrifugation.

Wash the collected solid with toluene until the supernatant becomes clear to remove any

unreacted precursors or solvent residues.

Dry the final product at 80°C in a hot-air oven overnight to evaporate any remaining

solvent.

CsBi₃I₁₀ Synthesis (LARP)

CsI + BiI₃
(1:3 molar ratio)

Dissolve in DMF

DMF
(Good Solvent)

Toluene
(Poor Solvent)

Add to Toluene Stir 30 min Centrifuge & Wash Dry at 80°C CsBi₃I₁₀ Powder

Click to download full resolution via product page

Workflow for CsBi₃I₁₀ synthesis.

Protocol 2: Fabrication of a Bismuth Iodide Perovskite
Single-Junction Solar Cell (Inverted Planar Structure)
This protocol details the fabrication of a single-junction solar cell using a solution-processed

bismuth iodide perovskite layer, which serves as the foundation for the top cell in a tandem
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configuration.

Materials:

Patterned ITO-coated glass substrates

Nickel (II) nitrate hexahydrate (for NiOₓ layer)

CsBi₃I₁₀ perovskite powder (from Protocol 1)

DMF and Dimethyl sulfoxide (DMSO)

PC₆₁BM ([6][6]-Phenyl-C₆₁-butyric acid methyl ester)

BCP (Bathocuproine)

Silver (Ag) evaporation pellets

Chlorobenzene

Anti-solvent (e.g., toluene)[4]

Equipment:

Spin coater

Hotplate

Thermal evaporator

Procedure:

Substrate Cleaning:

Sequentially clean the ITO substrates with detergent, deionized water, acetone, and

isopropanol in an ultrasonic bath.

Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes.
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Hole Transport Layer (HTL) Deposition:

Prepare a solution for the NiOₓ layer.

Spin coat the NiOₓ solution onto the ITO substrate and anneal.

Perovskite Layer Deposition:

Prepare a 1 M perovskite precursor solution by dissolving the synthesized CsBi₃I₁₀ powder

in a mixture of DMF and DMSO (e.g., 9:1 v/v). Stir at 70°C for 30 minutes.[7]

Spin coat the perovskite solution onto the NiOₓ layer. During the spin coating process, drip

an anti-solvent (e.g., toluene) onto the spinning substrate to induce rapid crystallization

and form a uniform film.[4][8]

Anneal the film on a hotplate.

Electron Transport Layer (ETL) and Electrode Deposition:

Spin coat a solution of PC₆₁BM in chlorobenzene onto the perovskite layer.

Spin coat a BCP layer.

Thermally evaporate a silver (Ag) back contact through a shadow mask to define the

active area of the device.

Single-Junction Cell Fabrication

ITO Substrate Substrate Cleaning HTL (NiOₓ)
Spin Coating

Perovskite (CsBi₃I₁₀)
Spin Coating
+ Anti-solvent

Annealing ETL (PC₆₁BM)
Spin Coating

BCP Layer
Spin Coating

Ag Electrode
Evaporation Completed Device

Click to download full resolution via product page

Fabrication of a single-junction cell.
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Protocol 3: Proposed Fabrication of a Two-Terminal
Monolithic Bismuth Iodide/Silicon Tandem Solar Cell
Note: The following is a generalized and adapted protocol, as detailed experimental procedures

for bismuth iodide/silicon tandem cells are not yet widely established. This protocol combines

the fabrication of the bismuth iodide top cell with established practices for perovskite/silicon

tandem devices.

Objective: To fabricate a monolithic two-terminal tandem solar cell with a bismuth iodide-

based perovskite top cell and a silicon bottom cell.

Materials & Equipment:

As per Protocol 2

Textured n-type silicon wafer with a p-type emitter

Materials for interconnection layer (ICL), e.g., transparent conductive oxide (TCO) like IZO or

ITO, and/or organic layers like PEDOT:PSS and C60.

Procedure:

Silicon Bottom Cell Preparation:

Start with a textured silicon heterojunction (SHJ) or TOPCon solar cell wafer.

Ensure the front surface has a transparent conductive oxide (TCO) layer that will serve as

the rear electrode of the top cell.

Interconnection Layer (ICL) Deposition:

The ICL is crucial for efficiently recombining electrons from the top cell and holes from the

bottom cell.[9]

A solution-processed ICL can be deposited.[10] For example, spin coat a layer of

PEDOT:PSS followed by a layer of fullerene (e.g., C60).

Alternatively, a sputtered TCO like indium zinc oxide (IZO) can be used.
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Bismuth Iodide Top Cell Fabrication:

Deposit the hole transport layer (e.g., NiOₓ) onto the ICL.

Deposit the CsBi₃I₁₀ perovskite layer as described in Protocol 2, step 3. Optimization of

spin speed and anti-solvent treatment will be necessary for the specific substrate stack.

Deposit the electron transport layer (e.g., PC₆₁BM) and a buffer layer (e.g., BCP).

Top Electrode Deposition:

Deposit a transparent top electrode, such as a thin layer of sputtered ITO or IZO.

Deposit a metal grid (e.g., silver) on top of the transparent electrode for charge collection.
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Two-Terminal Tandem Solar Cell Structure

Metal Grid (Ag)
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ETL (PC₆₁BM)
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HTL (NiOₓ)

Interconnection Layer (ICL)

Bottom TCO

Silicon Bottom Cell (n-type)

Back Contact

Click to download full resolution via product page

Structure of a tandem solar cell.
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Characterization Protocols
Protocol 4: Characterization of Tandem Solar Cells
Accurate characterization of two-terminal tandem solar cells is challenging due to the series

connection of the sub-cells.

Equipment:

Solar simulator (Class AAA) with spectral mismatch correction capabilities

Keithley source meter or equivalent for J-V measurements

External Quantum Efficiency (EQE) measurement system with bias light capabilities

Electroluminescence (EL) and Photoluminescence (PL) spectroscopy systems

Procedure:

Current-Voltage (J-V) Measurement:

Measure the J-V curve under simulated AM1.5G illumination.

It is crucial to ensure the spectral output of the simulator is correctly calibrated to avoid

misinterpretation of the current-limiting sub-cell.

Report key parameters: V_oc, J_sc, Fill Factor, and PCE.

External Quantum Efficiency (EQE) Measurement:

Measure the EQE of the tandem device.

To distinguish the contribution of each sub-cell, use appropriate bias light. For example,

illuminate the device with blue light to saturate the top cell while measuring the response

of the bottom cell to a chopped monochromatic light source, and vice versa with

red/infrared light for the top cell.

Integrate the EQE of each sub-cell with the AM1.5G spectrum to determine the current

generated by each. The lower of the two will be the current-limiting sub-cell.
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Spectrometric Characterization:

This is an advanced technique to accurately determine the current matching point.[11]

It involves measuring J-V curves under systematically varied spectral conditions, from

blue-rich to red-rich.

By plotting the J_sc as a function of the spectral condition, the point where the top and

bottom cell currents are matched can be precisely identified.[12]

Stability Measurement:

Assess the operational stability of the encapsulated tandem device by tracking its

performance (e.g., PCE) over time under continuous illumination (Maximum Power Point

Tracking) at a controlled temperature.

Conclusion and Future Outlook
Bismuth iodide-based perovskites offer a viable pathway towards lead-free, stable, and

efficient tandem solar cells. While experimental realization of high-efficiency bismuth iodide
tandem devices is still in its early stages, the protocols outlined above provide a framework for

the synthesis of high-quality precursor materials and the fabrication of both single-junction and

tandem solar cell architectures. Further research is needed to optimize the bismuth iodide
perovskite film quality, engineer more efficient and robust interconnection layers, and minimize

voltage losses to bridge the gap between simulated potential and experimental reality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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